Cas no 81486-17-1 (Chroman-3,8-diol)

Chroman-3,8-diol is a dihydroxy-substituted chroman derivative, characterized by hydroxyl groups at the 3 and 8 positions of the chroman ring structure. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a building block for more complex molecules, particularly those with antioxidant or bioactive properties. Its rigid chroman scaffold and dual hydroxyl functionalities enable selective modifications, making it a versatile intermediate for pharmaceuticals, agrochemicals, or materials science applications. The presence of phenolic hydroxyl groups may also contribute to its reactivity in oxidative or coupling reactions. Further studies are required to explore its full synthetic utility and physicochemical properties.

Chroman-3,8-diol structure

Product Name:Chroman-3,8-diol

CAS No:81486-17-1

MF:C₉H₁₀O₃

MW:166.173902988434

CID:708099

PubChem ID:13318094

Update Time:2025-05-21

Chroman-3,8-diol Chemical and Physical Properties

Names and Identifiers

- Chroman-3,8-diol
- 2H-1-Benzopyran-3,8-diol, 3,4-dihydro-
- 3,4-dihydro-2H-chromene-3,8-diol
- UANJXJQTNXYKEN-UHFFFAOYSA-N
- 2H-1-Benzopyran-3,8-diol,3,4-dihydro-
- chromane-3,8-diol
- AKOS006316271
- SCHEMBL10501188
- DTXSID20536634
- 3,4-dihydro-2H-1-benzopyran-3,8-diol
- A840144
- 3,4-Dihydro-3,8-dihydroxy-2H-1-benzopyran
- 81486-17-1
- MFCD11559075
- G70550
- Inchi： 1S/C9H10O3/c10-7-4-6-2-1-3-8(11)9(6)12-5-7/h1-3,7,10-11H,4-5H2
- InChI Key： UANJXJQTNXYKEN-UHFFFAOYSA-N
- SMILES： O1C2C(=CC=CC=2CC(C1)O)O

Computed Properties

Exact Mass: 166.062994177g/mol
Monoisotopic Mass: 166.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.69000
LogP: 0.68800

Chroman-3,8-diol Pricemore >>

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